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Compound of Interest

Compound Name: 4,4-Dimethoxy-2-butanone

Cat. No.: B155242 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential safety and logistical information for the proper

disposal of 4,4-Dimethoxy-2-butanone (CAS No. 5436-21-5), a flammable liquid commonly

used in laboratory settings. Adherence to these procedures is critical for minimizing risks and

meeting regulatory requirements.

Key Safety and Hazard Information
4,4-Dimethoxy-2-butanone is classified as a flammable liquid and vapor (Category 3).[1][2] It

is crucial to handle this chemical in a well-ventilated area, away from heat, sparks, open

flames, and other ignition sources.[1][2][3] Personal protective equipment (PPE), including

protective gloves, clothing, and eye/face protection, should be worn at all times during handling

and disposal.[1][2]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 4,4-Dimethoxy-2-
butanone relevant to its safe handling and disposal.
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Property Value

CAS Number 5436-21-5

Molecular Formula C6H12O3

Molecular Weight 132.16 g/mol

Appearance Liquid

Boiling Point 172.1°C at 760 mmHg

Melting Point -82°C

Flash Point 57°C

Relative Density 0.996 g/cm³

Incompatible Materials Strong oxidizing agents, Strong acids

Data sourced from multiple safety data sheets.

Spill and Contamination Protocol
In the event of a spill, immediate action is necessary to contain the substance and prevent its

spread.

Methodology for Spill Management:

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.[1]

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

Absorption: Absorb the spill with a non-combustible, inert absorbent material such as sand,

silica gel, acid binder, universal binder, or diatomite.[1][2]

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, closed container for disposal.[2]
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Decontamination: Decontaminate the spill surface and any affected equipment by scrubbing

with alcohol.[1]

Disposal: Dispose of the contaminated material as hazardous waste in accordance with

local, state, and federal regulations.[1][2]

Disposal Workflow
The proper disposal of 4,4-Dimethoxy-2-butanone must be conducted in compliance with all

applicable regulations. The general workflow for disposal is outlined below.
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Caption: Disposal workflow for 4,4-Dimethoxy-2-butanone.

Step-by-Step Disposal Procedure
The primary method for the disposal of 4,4-Dimethoxy-2-butanone is through an approved

hazardous waste management facility. It is imperative to adhere to local, state, and federal

environmental regulations.[1]

Operational Plan:

Segregation and Collection:

Do not mix 4,4-Dimethoxy-2-butanone waste with other incompatible waste streams,

particularly strong acids or strong oxidizing agents.[2]

Collect waste 4,4-Dimethoxy-2-butanone in a designated, properly labeled, and sealed

container. The container should be robust and compatible with the chemical.

Temporary Storage:

Store the waste container in a cool, dry, and well-ventilated area designated for flammable

liquid waste.[2]

The storage area should be away from sources of ignition and incompatible materials.[2]

Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste

disposal company.[2][4]

Provide the waste disposal company with a complete and accurate Safety Data Sheet

(SDS) for 4,4-Dimethoxy-2-butanone.

Regulatory Compliance:

Ensure that all local, state, and federal regulations regarding the disposal of flammable

hazardous waste are met.[1] This includes proper labeling, containerization, and

documentation.
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Do not dispose of 4,4-Dimethoxy-2-butanone by pouring it down the drain or into the

environment.[1][4]

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of 4,4-Dimethoxy-2-butanone, thereby protecting themselves, their colleagues, and

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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